2-(4-(3-acetyl-8-bromo-3H-pyrazolo[3,4-c]quinolin-1-yl)phenyl)-2-methylpropanenitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-(4-(3-acetyl-8-bromo-3H-pyrazolo[3,4-c]quinolin-1-yl)phenyl)-2-methylpropanenitrile” is a complex organic molecule. Unfortunately, there is not much specific information available about this compound .
Synthesis Analysis
The synthesis of similar compounds involves the use of various strategies . For instance, the synthesis of quinolinyl-pyrazoles involves the use of new strategies on par with the reported methods . The corresponding acids upon condensation and hydrolysis followed by cyclization gave pyrazoloquinolines which upon substitution yielded the final compound .Scientific Research Applications
Translocator Protein Ligands
A study by Cappelli et al. (2011) on the synthesis and structure-activity relationship of translocator protein ligands based on a pyrazolo[3,4-b]quinoline scaffold highlights the development of compounds related to alpidem. These compounds exhibit high affinity for the translocator protein (TSPO), indicating potential for the design of new anxiolytic and neuroprotective agents. This research contributes to expanding the chemical diversity in TSPO ligands, providing new templates and valuable data for further medicinal chemistry efforts (Cappelli et al., 2011).
Antimicrobial Agents
Raval et al. (2012) and Holla et al. (2006) explored the synthesis and antimicrobial study of new heterocyclic compounds, including derivatives of pyrazolyl-oxopropyl-quinazolin-4(3H)-one. These studies demonstrate significant biological activity against microbial strains, pointing towards the use of such derivatives in developing potential antimicrobial agents. The research underscores the importance of heterocyclic compounds in the search for new therapeutic options against infectious diseases (Raval et al., 2012); (Holla et al., 2006).
Antioxidant and Anticancer Activities
Kumar et al. (2016) synthesized novel substituted 1-amino-3-(5-phenyl-4,5-dihydro-1H-pyrazol-3-yl)quinolin-2(1H)-one derivatives and evaluated their antioxidant activity and in vitro cytotoxicity against Ehrlich Ascites Carcinoma cells. This study illustrates the potential of quinoline derivatives in developing antioxidant and anticancer therapies, showcasing the compound's versatility in medicinal chemistry applications (Kumar et al., 2016).
Intermediate for Synthesis of PI3K/mTOR Inhibitors
Lei et al. (2015) discussed the synthesis of 2-(4-((6-bromo-3-nitroquinolin-4-yl)amino) phenyl)-2-methylpropanenitrile as an important intermediate in PI3K/mTOR inhibitors. The optimized synthetic method provided a pathway for developing quinoline inhibitors, highlighting the compound's role in the synthesis of therapeutics targeting cancer and other diseases (Lei et al., 2015).
Mechanism of Action
Target of Action
Quinoline derivatives, a class to which this compound belongs, have been used in various fields due to their versatility . They have been screened for their efficacy against typical drugs in the market .
Mode of Action
It’s known that quinoline derivatives interact with cells and have a significant impact on bioassays . The synthesized molecules of this class are designed and synthesized by chemists through new strategies on par with the reported methods .
Biochemical Pathways
It’s known that quinoline derivatives and their allied pyrazoles have been reviewed for their pharmacological importance . They have been found to have confirmed biological as well as pharmacological activities .
Pharmacokinetics
The pharmacokinetics of quinoline derivatives have been studied extensively due to their significant role in drug research and development .
Result of Action
It’s known that quinoline derivatives have been used in the treatment of various health threats . They have shown confirmed biological as well as pharmacological activities .
Action Environment
It’s known that the efficacy of quinoline derivatives has been screened against typical drugs in the market .
properties
IUPAC Name |
2-[4-(3-acetyl-8-bromopyrazolo[3,4-c]quinolin-1-yl)phenyl]-2-methylpropanenitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H17BrN4O/c1-13(28)27-19-11-25-18-9-8-16(23)10-17(18)20(19)21(26-27)14-4-6-15(7-5-14)22(2,3)12-24/h4-11H,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RTUILLNUVFGQRW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1C2=CN=C3C=CC(=CC3=C2C(=N1)C4=CC=C(C=C4)C(C)(C)C#N)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H17BrN4O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801129192 |
Source
|
Record name | 4-(3-Acetyl-8-bromo-3H-pyrazolo[3,4-c]quinolin-1-yl)-α,α-dimethylbenzeneacetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801129192 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
433.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-(3-acetyl-8-bromo-3H-pyrazolo[3,4-c]quinolin-1-yl)phenyl)-2-methylpropanenitrile | |
CAS RN |
1201643-72-2 |
Source
|
Record name | 4-(3-Acetyl-8-bromo-3H-pyrazolo[3,4-c]quinolin-1-yl)-α,α-dimethylbenzeneacetonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1201643-72-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-(3-Acetyl-8-bromo-3H-pyrazolo[3,4-c]quinolin-1-yl)-α,α-dimethylbenzeneacetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801129192 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.